Welcome to BenchChem Online Store!
Français
List
Bench Chemicals
molecular formula C10H11N3O B8563640 1-[4-(2-Azidoethyl)phenyl]ethan-1-one CAS No. 90513-08-9

1-[4-(2-Azidoethyl)phenyl]ethan-1-one

Cat. No. B8563640
CAS RN: 90513-08-9
M. Wt: 189.21 g/mol
InChI Key: DDJQPXZDGDSNQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US04585796

Procedure details

p-(2-Bromoethyl)-acetophenone (J.A.C.S. 62, 1940, 1435) was reacted with sodium azide in dimethyl sulphoxide to give p-(2-azidoethyl)acetophenone. Oxidation with sodium hypobromide gave p-(2-azidoethyl)benzoic acid (melting point 130°-131°, from acetone/hexane) which was converted with thionyl chloride into the corresponding acid chloride. Treatment of the acid chloride with ammonia gave p-(2-azidoethyl)benzamide. Treatment with triphenylphosphine and hydrolysis gave p-(2-aminoethyl)benzamide of melting point 132°-133° (from ethanol).
Name
p-(2-Bromoethyl)-acetophenone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium azide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dimethyl sulphoxide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
p-(2-azidoethyl)acetophenone

Identifiers

REACTION_CXSMILES
Br[CH2:2][CH2:3][C:4]1[CH:9]=[CH:8][C:7]([C:10](=[O:12])[CH3:11])=[CH:6][CH:5]=1.[N-:13]=[N+:14]=[N-:15].[Na+]>CS(C)=O>[N:13]([CH2:2][CH2:3][C:4]1[CH:9]=[CH:8][C:7]([C:10](=[O:12])[CH3:11])=[CH:6][CH:5]=1)=[N+:14]=[N-:15] |f:1.2|

Inputs

Step One
Name
p-(2-Bromoethyl)-acetophenone
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCC1=CC=C(C=C1)C(C)=O
Name
sodium azide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N-]=[N+]=[N-].[Na+]
Name
dimethyl sulphoxide
Quantity
0 (± 1) mol
Type
solvent
Smiles
CS(=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
p-(2-azidoethyl)acetophenone
Type
product
Smiles
N(=[N+]=[N-])CCC1=CC=C(C=C1)C(C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.